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Compound of Interest

Compound Name: Trifloxystrobin acid

CAS No.: 252913-85-2

Cat. No.: B3333937

Get Quote

Executive Summary: The "Acid Trap" in Strobilurin
Kinetics
In the development and environmental profiling of strobilurin fungicides, the degradation of the

parent ester is rarely the endpoint; it is the genesis of the persistent acid metabolite. While

Trifloxystrobin is marketed for its rapid dissipation (parent

day), this is a kinetic sleight of hand. It rapidly converts to Trifloxystrobin Acid (CGA 321113),
a highly persistent, anionic metabolite with a soil half-life exceeding 300 days in some matrices.

This guide benchmarks the degradation profile of Trifloxystrobin Acid against the acid

metabolites of Azoxystrobin, Pyraclostrobin, and Kresoxim-methyl. By synthesizing kinetic data

and mechanistic pathways, we demonstrate that while Trifloxystrobin offers superior acute

safety due to rapid parent breakdown, it presents a higher chronic load potential in

groundwater compared to Pyraclostrobin, necessitating distinct experimental monitoring

protocols.

Mechanistic Profiling: The Hydrolytic Shift
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The defining characteristic of Trifloxystrobin is its lability. Unlike Azoxystrobin, which possesses

a robust pyrimidinyl ether linkage conferring hydrolytic stability, Trifloxystrobin relies on a

methyl oxime acetate group that is highly susceptible to alkaline hydrolysis.

The Degradation Pathway
The degradation is biphasic. The first phase is the rapid cleavage of the methyl ester, yielding

the acid. The second phase is the slow mineralization of the acid.
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Figure 1: The primary degradation pathway of Trifloxystrobin. Note the bottleneck at the Acid

stage (Red), indicating accumulation potential.

Comparative Benchmarking: Acid Metabolite
Stability
To objectively assess performance, we must compare the Metabolite-to-Parent Ratio and the

Acid Persistence (

) across the strobilurin class.

Comparative Kinetic Data (Soil/Aquatic Systems)
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Compound

Parent
Stability (

)

Primary Acid
Metabolite

Acid Stability (

)

Mobility Risk
(Acid)

Trifloxystrobin Rapid (< 1 day) CGA 321113
High (100–350

days)

High

(Anionic/Leacher

)

Azoxystrobin
Stable (8–164

days)
R234886

High (> 200

days)

Moderate

(Formed slower)

Kresoxim-methyl Rapid (< 3 days) 490M1
Moderate (38–

131 days)
High

Pyraclostrobin Rapid (2–4 days) BF 500-3
Low/Moderate (<

30 days*)

Low (Rapid

dissipation)

*Note: BF 500-3 residues often decline below LOQ within 15-30 days in field trials, showing

significantly lower persistence than CGA 321113.

Technical Analysis
Trifloxystrobin vs. Azoxystrobin: Azoxystrobin is the "stable tank." Its parent compound

persists, maintaining fungicidal activity but also acute toxicity risks for longer. Trifloxystrobin

"fails safe" by breaking down instantly, but it trades acute risk for the chronic persistence of

CGA 321113.

Trifloxystrobin vs. Pyraclostrobin: This is the critical differentiator. Both parents degrade

quickly. However, Pyraclostrobin's acid metabolite (BF 500-3) does not exhibit the extreme

recalcitrance of CGA 321113. For groundwater protection in vulnerable soils, Pyraclostrobin

presents a lower long-term leaching risk.

Experimental Protocol: Determination of Acid
Kinetics
Standard OECD 307 protocols often miss the nuances of rapid-parent/stable-acid dynamics

because sampling intervals are spaced too widely in the early phase. The following protocol is
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adapted to capture the rapid conversion and the long tail of the acid.

Protocol Design (Adapted OECD 307)
Objective: Quantify

of CGA 321113 accounting for immediate formation.

Reagents & Materials:

Test Substance:

C-Trifloxystrobin (radiolabeled on phenyl ring).

Soil Matrix: Sandy loam (vulnerable) and Clay loam (absorptive), sieved 2 mm.

Solvents: Acetonitrile/Water (80:20 v/v) for extraction.

Workflow Diagram:
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Biphasic Sampling Schedule

Soil Acclimatization
(7 days, 20°C, 40% MWHC)
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(Target: 1 mg/kg)
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(Flow-through system for CO2 trap)

Phase 1 (Parent Decay)
0h, 6h, 12h, 1d, 3d

Phase 2 (Acid Persistence)
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& Centrifugation
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Quantify Parent vs. CGA 321113
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Figure 2: Biphasic sampling workflow designed to capture the rapid

of the parent and the extended

of the acid metabolite.

Critical Procedural Steps
High-Frequency Initial Sampling: Unlike standard protocols starting at Day 1 or 3, you must

sample at 0, 6, and 12 hours. Missing these points will result in a failure to calculate the

formation kinetic constant (

) of the acid.
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Acidified Extraction: CGA 321113 is an acid. Ensure extraction solvents are not alkaline, or

you may artificially induce further hydrolysis of the parent during workup. Use slightly

acidified acetonitrile if stability allows, or process immediately at low temperature.

Mass Balance: Because the acid is persistent, mineralization to

CO

will be low (< 5%). Focus analytical effort on the extractable residue fraction, not just the
volatile traps.

Implications for Drug Development & Registration
The Regulatory "Red Flag"
When benchmarking against Azoxystrobin, Trifloxystrobin Acid’s mobility is the primary

regulatory hurdle.

Groundwater Ubiquity Score (GUS): CGA 321113 frequently scores as a "Leacher" (GUS >

2.8) due to high

and low

.

Mitigation Strategies: Development teams must generate data proving that while the acid

leaches, it possesses significantly reduced toxicity compared to the parent.

Ecotoxicology Shift
The risk profile shifts from Acute Aquatic Toxicity (Parent) to Chronic Benthic Accumulation

(Acid).

Parent: Highly toxic to fish/invertebrates (

in ppb range).

Acid:[1][2][3] Orders of magnitude less toxic, but chronic exposure to sediment-dwellers must

be evaluated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comparative Kinetic & Mechanistic Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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